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Compound Name: ST1936 oxalate

Cat. No.: B2481433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ST1936 is a potent and selective agonist for the serotonin-6 (5-HT6) receptor, demonstrating

nanomolar affinity.[1] The 5-HT6 receptor is a promising therapeutic target for cognitive

disorders.[1] Preclinical research in rodent models is crucial for elucidating the pharmacological

profile and therapeutic potential of ST1936. These application notes provide detailed protocols

for the in vivo administration of ST1936 oxalate in rats and summarize key quantitative data

from published studies.

Quantitative Data Summary
The following tables summarize the pharmacokinetic and receptor binding affinity data for

ST1936.

Table 1: Pharmacokinetic Parameters of ST1936 in Rats Following a Single Intraperitoneal

(i.p.) Dose
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Parameter Dose (mg/kg) Plasma Brain

Cmax (ng/mL or ng/g) 20 Not specified Not specified

Tmax (hr) 20 0.25 1

Half-life (t½) (hr) 20 ~1 ~1

Data extracted from a study in rats following a 20 mg/kg i.p. dose. The parent compound levels

decreased to below the limit of quantification 8 hours after dosing.

Table 2: Receptor Binding Affinity (Ki) of ST1936

Receptor Species Ki (nM)

5-HT6 Human 13

5-HT7 Human 168

5-HT2B Human 245

α2 Adrenergic Human & Rat 300

Ki values represent the inhibition constant, indicating the concentration of the drug that binds to

50% of the receptors in a competition binding assay.

Experimental Protocols
Protocol 1: Preparation and Administration of ST1936
Oxalate for In Vivo Rodent Studies
This protocol details the preparation and intraperitoneal administration of ST1936 oxalate for

behavioral and pharmacokinetic studies in rats.

Materials:

ST1936 oxalate powder

Sterile 0.9% saline solution (vehicle)
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Sterile glass vial

Vortex mixer

Sonicator (optional)

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

Analytical balance

pH meter and adjustment solutions (if necessary)

70% ethanol for disinfection

Procedure:

Animal Acclimatization: House male Sprague-Dawley rats in a temperature- and humidity-

controlled environment with a 12-hour light/dark cycle. Allow at least one week for

acclimatization before the experiment. Provide ad libitum access to food and water.

Dose Calculation:

Determine the desired dose of ST1936 in mg/kg. Doses of 5, 10, and 20 mg/kg have been

used in previous studies.[2]

Weigh each rat accurately on the day of the experiment.

Calculate the total amount of ST1936 oxalate needed based on the number of animals

and the desired dose.

Formulation of ST1936 Oxalate Solution:

Aseptically weigh the required amount of ST1936 oxalate powder.

Transfer the powder to a sterile glass vial.
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Add the calculated volume of sterile 0.9% saline to the vial to achieve the desired final

concentration.

Vortex the solution vigorously until the powder is completely dissolved. If necessary, use a

sonicator for a short period to aid dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

If required, measure and adjust the pH of the solution to a physiologically compatible

range (typically pH 6.5-7.5).

Administration:

Gently restrain the rat.

Disinfect the injection site on the lower quadrant of the abdomen with 70% ethanol.

Draw the calculated volume of the ST1936 solution into a sterile syringe fitted with a 25-27

gauge needle.

Perform an intraperitoneal (i.p.) injection, being careful to avoid puncturing the internal

organs.

Administer the vehicle (0.9% saline) to the control group using the same procedure.

Post-Administration Monitoring:

Observe the animals for any immediate adverse reactions.

Proceed with the planned behavioral testing or sample collection at the designated time

points. For pharmacokinetic studies, blood and brain tissue can be collected at various

time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8 hours).

Protocol 2: In Vivo Electrophysiology in Anesthetized
Rats
This protocol outlines the procedure for studying the effects of ST1936 on neuronal activity in

anesthetized rats.
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Materials:

ST1936 oxalate solution (prepared as in Protocol 1)

Anesthetic (e.g., chloral hydrate)

Stereotaxic apparatus

Recording electrodes

Amplifier and data acquisition system

Surgical instruments

Procedure:

Anesthesia and Surgery:

Anesthetize the rat with an appropriate anesthetic (e.g., chloral hydrate).

Mount the animal in a stereotaxic apparatus.

Perform a craniotomy over the brain region of interest (e.g., ventral tegmental area).

Electrophysiological Recording:

Lower a recording electrode into the target brain region.

Record baseline neuronal activity (e.g., firing rate of dopaminergic neurons).

ST1936 Administration:

Administer ST1936 systemically via an appropriate route (e.g., intravenous or

intraperitoneal). Doses can be administered in a cumulative manner to assess dose-

response effects.

Data Acquisition and Analysis:

Record changes in neuronal activity following ST1936 administration.
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Analyze the data to determine the effect of the compound on neuronal firing rate and

pattern.

Signaling Pathways and Experimental Workflows
5-HT6 Receptor Signaling Pathway
Activation of the 5-HT6 receptor, a Gs-protein coupled receptor, initiates a signaling cascade

that primarily involves the activation of adenylyl cyclase, leading to an increase in intracellular

cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).

ST1936 5-HT6 Receptor Gαsactivates Adenylyl Cyclaseactivates cAMPproduces PKAactivates Downstream
Effectors

phosphorylates

Click to download full resolution via product page

Caption: 5-HT6 Receptor Signaling Cascade.

Experimental Workflow for In Vivo Rodent Study
The following diagram illustrates a typical workflow for an in vivo study investigating the effects

of ST1936 in a rodent behavioral model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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